2-((2-Isopropyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: 2-(1,3-dimethyl-2,4-dioxo-7-propan-2-ylpyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetamide
• InChI: InChI=1S/C13H17N5O3S/c1-6(2)9-15-10-8(11(16-9)22-5-7(14)19)12(20)18(4)13(21)17(10)3/h6H,5H2,1-4H3,(H2,14,19)
• InChI Key: OZLGYSMOOMUFHQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC2=C(C(=N1)SCC(=O)N)C(=O)N(C(=O)N2C)C
• Molecular Formula: C13H17N5O3S
• Molecular Weight: 323.37 g/mol

Description

The compound “2-((2-Isopropyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide” is a complex organic molecule. There are several variants of this compound with different molecular formulas and masses.

Molecular Structure Analysis

The molecular structure of this compound is complex, featuring a pyrimido[4,5-d]pyrimidine core with various substituents. The exact structure would depend on the specific variant of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Some general properties can be inferred from its molecular formula and mass.

Scientific Research Applications

Chemical Biology and Enzyme Inhibition

Researchers explore its interactions with specific enzymes, such as kinases or proteases. Understanding its binding affinity and selectivity can lead to novel drug design strategies.

Keep in mind that while these applications are promising, further research, clinical trials, and safety assessments are necessary to validate their efficacy and safety. If you need more detailed information on any specific application, feel free to ask! 🌟

Mechanism of Action

The mechanism of action of this compound is not specified in the available resources. It’s possible that it could interact with biological systems in a variety of ways, depending on its exact structure and the context in which it is used.

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available resources. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research and application of this compound are not specified in the available resources. Given its complex structure, it could potentially be of interest in various areas of organic chemistry and medicinal chemistry.